Cas no 1281872-57-8 (1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride)

1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride is a benzimidazole derivative with a trifluoromethyl substituent, offering enhanced chemical stability and reactivity for specialized synthetic applications. The hydrochloride salt form improves solubility and handling in organic and aqueous systems. Its structural features, including the benzimidazole core and trifluoromethyl group, make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for developing bioactive compounds with improved metabolic stability. The compound’s well-defined purity and consistent performance support its use in high-precision reactions, such as nucleophilic substitutions or heterocyclic functionalizations. Its stability under various conditions ensures reliable results in complex synthetic pathways.
1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride structure
1281872-57-8 structure
Product Name:1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride
CAS No:1281872-57-8
MF:C10H11ClF3N3
MW:265.66265130043
MDL:MFCD18904335
CID:3047097
PubChem ID:53396524
Update Time:2025-05-21

1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride
    • [1-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride
    • CS-0338027
    • MFCD18904335
    • [1-methyl-5-(trifluoromethyl)benzimidazol-2-yl]methanamine;hydrochloride
    • 1281872-57-8
    • RS-0384
    • 1-[1-methyl-5-(trifluoromethyl)-1,3-benzodiazol-2-yl]methanamine hydrochloride
    • AKOS015994462
    • (1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride
    • [1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanaminehydrochloride
    • 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride
    • MDL: MFCD18904335
    • Inchi: 1S/C10H10F3N3.ClH/c1-16-8-3-2-6(10(11,12)13)4-7(8)15-9(16)5-14;/h2-4H,5,14H2,1H3;1H
    • InChI Key: BBLHUBWWVOBNSK-UHFFFAOYSA-N
    • SMILES: N1C2=CC(=CC=C2N(C)C=1CN)C(F)(F)F.Cl

Computed Properties

  • Exact Mass: 265.0593595g/mol
  • Monoisotopic Mass: 265.0593595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Security Information

1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
035855-500mg
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride
1281872-57-8
500mg
5038CNY 2021-05-07
abcr
AB347119-100 mg
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride; .
1281872-57-8
100 mg
€208.80 2023-07-19
TRC
M337910-5mg
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride
1281872-57-8
5mg
$ 50.00 2022-06-03
TRC
M337910-10mg
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride
1281872-57-8
10mg
$ 65.00 2022-06-03
TRC
M337910-50mg
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine Hydrochloride
1281872-57-8
50mg
$ 185.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
035855-500mg
[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methylamine hydrochloride
1281872-57-8
500mg
5038.0CNY 2021-07-13
abcr
AB347119-100mg
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride; .
1281872-57-8
100mg
€208.80 2024-06-08
Ambeed
A963298-1g
[1-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methanamine hydrochloride
1281872-57-8 97%
1g
$348.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1408697-1g
(1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)methanamine hydrochloride
1281872-57-8 97%
1g
¥3351.00 2024-08-09

Additional information on 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride

Research Briefing on 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8)

1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by the presence of a trifluoromethyl group and a methylamine hydrochloride moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents targeting various diseases.

Recent research has focused on the synthesis and optimization of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride to enhance its bioavailability and pharmacological efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a critical building block in the development of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The trifluoromethyl group was found to significantly improve the compound's binding affinity to target proteins, while the methylamine hydrochloride moiety enhanced its solubility and stability under physiological conditions.

In addition to its applications in oncology, 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride has shown promise in the treatment of infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antimicrobial agents, where it exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. Further in vitro and in vivo studies are underway to evaluate its safety and efficacy profiles.

The compound's potential extends to neurological disorders as well. Preliminary data from a 2023 study in ACS Chemical Neuroscience suggested that derivatives of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride could modulate neurotransmitter receptors, offering a new avenue for treating conditions such as depression and anxiety. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel synthetic routes that improve yield and purity. Additionally, advancements in formulation technology, such as nanoparticle encapsulation, are being explored to enhance the compound's delivery and therapeutic index.

In conclusion, 1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethylamine Hydrochloride (CAS: 1281872-57-8) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in oncology, infectious diseases, and CNS disorders, while addressing synthetic and formulation challenges. Future studies should focus on clinical translation to fully realize its therapeutic benefits.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd